Cas no 85977-23-7 (3-Bromo-2-iodobenzotrifluoride)

3-Bromo-2-iodobenzotrifluoride structure

85977-23-7 structure

Product Name:3-Bromo-2-iodobenzotrifluoride

CAS No:85977-23-7

Molecular Formula:C₇F₃BrI-₃

Molecular Weight:347.878

CID:2844942

PubChem ID:23253854

3-Bromo-2-iodobenzotrifluoride Properties

Names and Identifiers

- SCHEMBL25434956
- 3-Bromo-2-iodobenzotrifluoride
- JLBORDRDWBCEFY-UHFFFAOYSA-N
- MFCD13194205
- CS-0363923
- 1-Bromo-2-iodo-3-(trifluoromethyl)benzene, 3-Bromo-2-iodo-alpha,alpha,alpha-trifluorotoluene
- 85977-23-7
- InChIKey： JLBORDRDWBCEFY-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H3BrF3I/c8-5-3-1-2-4(6(5)12)7(9,10)11/h1-3H

Computed Properties

Exact Mass: 349.84149Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 349.84149Da
Heavy Atom Count: 12
Complexity: 159
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Topological Polar Surface Area: 0Å²

3-Bromo-2-iodobenzotrifluoride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB598449-250mg	3-Bromo-2-iodobenzotrifluoride; .	85977-23-7		250mg	€275.00
Apollo Scientific	PC48519-250mg	3-Bromo-2-iodobenzotrifluoride	85977-23-7	95%	250mg	£132.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1434593-250mg	1-Bromo-2-iodo-3-(trifluoromethyl)benzene	85977-23-7	98%	250mg	￥2035.00	2024-07-28

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8. CO2 reutilization for methane production via a catalytic process promoted by hydrides†

María L. Grasso,Luisa Fernández Albanesi,Martin Dornheim,Claudio Pistidda,Fabiana C. Gennari Phys. Chem. Chem. Phys., 2019,21, 19825-19834
9. Low-temperature mass production of superconducting MgB2 nanofibers from Mg(BH4)2decomposition and recombination†

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10. The nature of excess electrons in anatase and rutile from hybrid DFT and RPA†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

85977-23-7 (3-Bromo-2-iodobenzotrifluoride) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:85977-23-7)

Purity:99%/99%

Quantity:250mg/1g

Price($):163/441